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Compound of Interest

Compound Name: Methyl phenylacetate

Cat. No.: B094091

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl phenylacetate (CAS No. 101-41-7) is an aromatic ester recognized for its
characteristic sweet, honey-like fragrance. This versatile compound finds extensive application
in the fragrance, flavor, and pharmaceutical industries. In research and development, it serves
as a valuable building block in organic synthesis and as a standard for analytical studies. This
technical guide provides a comprehensive overview of methyl phenylacetate, including its
synonyms, physicochemical properties, detailed experimental protocols for its synthesis,
purification, and analysis, and an exploration of its role in biological systems.

Chemical Synonyms and Identifiers

Methyl phenylacetate is known by a variety of names in chemical literature and commerce. A
comprehensive list of its synonyms and identifiers is provided below for clear and unambiguous
reference.
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Identifier Type Identifier Citation
IUPAC Name methyl 2-phenylacetate [1]
CAS Number 101-41-7 [1]
Common Synonyms Phenylacetic acid, methyl ester  [1]
Benzeneacetic acid, methyl 1]

ester

Methyl benzeneacetate [1]

Methyl alpha-toluate [1]

Methyl phenylethanoate [1]

Trade Name Mephaneine [1]
FEMA Number 2733 [1]
EINECS Number 202-940-9 [1]
Molecular Formula CoH1002 [2]

SMILES COC(=0)CC1=CC=CC=C1 [1]
INChI=1S/C9H1002/c1-11-
InChl 9(10)7-8-5-3-2-4-6-8/h2- [1]

6H,7H2,1H3

Physicochemical Properties

A summary of the key physical and chemical properties of methyl phenylacetate is presented

in the table below. This data is essential for its handling, storage, and application in

experimental settings.
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Property Value Citation
Molecular Weight 150.17 g/mol [1]
Appearance Colorless liquid [2]
Odor Strong, honey-like [2]
Boiling Point 218 °C [2]
Metting Point tl\;: sjrr:tiz?:)le (liquid at room

Density 1.062 - 1.066 g/mL at 20 °C [1]

Refractive Index (n2°/D)

1.503 - 1.509

[1]

Solubility

Soluble in most organic

solvents. Insoluble in water.

[1]

Vapor Pressure

0.13 mmHg at 25 °C

[1]

Flash Point

90.6 °C (195.1 °F)

[2]

Experimental Protocols

Synthesis of Methyl Phenylacetate via Fischer
Esterification

This protocol details the synthesis of methyl phenylacetate from phenylacetic acid and
methanol using an acid catalyst.

Workflow Diagram:
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Fischer Esterification Workflow
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Caption: Workflow for the synthesis of methyl phenylacetate via Fischer esterification.
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Materials:

Phenylacetic acid

e Methanol (anhydrous)

o Concentrated sulfuric acid (H2SOa)

 Diethyl ether

o Saturated sodium bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask

» Reflux condenser

e Separatory funnel

o Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve phenylacetic acid in an excess of methanol
(e.g., 5-10 molar equivalents).

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
solution while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up:

o Cool the reaction mixture to room temperature.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Slowly pour the mixture into a separatory funnel containing cold water.
o Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic extracts and wash sequentially with saturated sodium bicarbonate
solution (to neutralize the acid catalyst) and brine.

» Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the solvent by rotary evaporation.

Purification by Fractional Distillation

This protocol is for the purification of crude methyl phenylacetate.
Procedure:

o Apparatus Setup: Assemble a fractional distillation apparatus. Use a fractionating column
with a suitable packing material (e.g., Raschig rings or Vigreux indentations) to ensure
efficient separation.

« Distillation:
o Place the crude methyl phenylacetate in the distillation flask with a few boiling chips.
o Heat the flask gently.

o Collect the fraction that distills at the boiling point of methyl phenylacetate (approximately
218 °C at atmospheric pressure). The boiling point will be lower under vacuum.

e Product Collection: Collect the purified product in a clean, dry receiving flask.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

This protocol outlines a general method for the analysis of methyl phenylacetate purity.

Workflow Diagram:
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GC-MS Analysis Workflow

(Sample Preparatior)
GC Injection

Separation in GC Column )
Human Metabolism of Phenylacetate

(Phenylacetic Acid)
lonization (El)
cyl-CoA Synthetase
(Phenylacetyl-CoA)
(Mass Analysis (MS))

l Glycine N-Acyltransferase

(+ Glutamine)

(Data Acquisitior) (Phenylacetylglutamine)

Click to download full resolution via product page

Data Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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